
3-Fluoroaniline: A Comprehensive Technical
Guide to Safety, Handling, and Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Fluoroaniline

Cat. No.: B1664137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

emergency procedures for 3-Fluoroaniline. The following protocols and data are compiled to

ensure the safety of laboratory and manufacturing personnel.

Chemical and Physical Properties
3-Fluoroaniline is a combustible liquid that is harmful if swallowed, causes skin irritation, and

can result in serious eye damage.[1][2] It may also cause respiratory irritation.[1][2]
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Property Value Source

CAS Number 372-19-0 [1]

Molecular Formula C₆H₆FN [1]

Molecular Weight 111.12 g/mol [1]

Appearance
Colorless to yellow to green

clear liquid
[3]

Boiling Point 186 °C at 756 mmHg [4]

Density 1.156 g/mL at 25 °C [4]

Flash Point 77 °C (170.6 °F) - closed cup [4]

Refractive Index n20/D 1.542 [4]

Toxicological Data
The primary routes of exposure are inhalation, ingestion, and skin or eye contact. Acute oral

toxicity data is available from studies conducted on rats.

Test Result Species Source

LD50 Oral 436.3 mg/kg Rat [1]

Experimental Protocol Summary: Acute Oral Toxicity
(Based on OECD Guideline 401)
The acute oral toxicity of 3-Fluoroaniline was likely determined using a protocol similar to the

OECD Guideline 401.[5] This method is designed to assess the adverse effects occurring

shortly after oral administration of a single dose.[5]

Methodology:

Test Animals: Healthy, young adult rats of a single strain are used.
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Dosage: A single dose of 3-Fluoroaniline is administered to the animals. The substance is

typically dissolved in a suitable vehicle, such as corn oil, if not administered neat.[5] The

volume administered is generally kept low to avoid physical distress to the animals.[5]

Observation: Animals are observed for a period of at least 14 days.[5] Key observations

include changes in skin and fur, eyes, and mucous membranes, as well as respiratory,

circulatory, autonomic, and central nervous system effects.[5] Body weight is recorded

weekly, and any signs of toxicity, such as tremors, convulsions, salivation, diarrhea, lethargy,

sleep, and coma, are documented.[5]

Data Analysis: The LD50 value is calculated, which is the statistically derived single dose

that can be expected to cause death in 50% of the animals.[5]

Hazard Identification and GHS Classification
3-Fluoroaniline is classified as a hazardous substance under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Damage 1
H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Source:[1][2]

Safety and Handling Protocols
Proper handling of 3-Fluoroaniline is crucial to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks associated with the specific handling procedures

should be conducted to determine the appropriate level of PPE.

Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles. A

faceshield (8-inch minimum) is

also recommended.

[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A

complete suit protecting

against chemicals should be

worn.

[1]

Respiratory Protection

Use a NIOSH (US) or EN

14387 (EU) approved

respirator with appropriate

cartridges if engineering

controls are insufficient.

[1]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

Eyewash stations and safety showers must be readily accessible in the immediate work

area.[5]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mist.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[2]
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Storage Requirements
Proper storage of 3-Fluoroaniline is essential to maintain its stability and prevent hazardous

situations.

Storage Condition Requirement Source

General
Store in a cool, dry, and well-

ventilated place.
[2]

Container
Keep the container tightly

closed.
[2]

Incompatibilities

Keep away from acids, acid

chlorides, acid anhydrides,

chloroformates, and strong

oxidizing agents.

[1]

Ignition Sources

Keep away from heat, sparks,

and open flames. Take

measures to prevent the

buildup of electrostatic charge.

[1]

Emergency Procedures
First Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[1]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Consult a physician.

[1]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[1]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[1]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[1]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas.[1]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Containment and Cleanup: Contain spillage and then collect with an electrically protected

vacuum cleaner or by wet-brushing and place in a suitable container for disposal.[1]

Experimental Protocols for Hazard Evaluation
The hazard classifications for 3-Fluoroaniline are based on data from standardized

experimental protocols, such as those developed by the OECD.

Skin Irritation Test (Based on OECD Guideline 439)
This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the

skin irritation potential of a substance.

Methodology:

Test System: A multi-layered, differentiated model of the human epidermis is used.[6]

Application: The test substance is applied topically to the surface of the RhE tissue.[6]

Incubation: The tissue is incubated for a defined period.

Viability Assessment: After exposure, the cell viability of the tissue is measured using a

quantitative method, such as the MTT assay.[7] In this assay, viable cells convert the MTT

reagent into a colored formazan product, which is then extracted and measured

spectrophotometrically.[6]

Classification: A substance is identified as an irritant if it causes a significant reduction in cell

viability below a defined threshold.[7]

Serious Eye Damage Test (Based on OECD Guideline
405)
This test evaluates the potential of a substance to cause serious and potentially irreversible

eye damage.
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Methodology:

Test System: Historically, this test was performed in vivo using albino rabbits. However, a

tiered testing strategy that prioritizes in vitro and ex vivo methods is now recommended.[8]

In Vitro/Ex Vivo Methods: These methods, such as the Bovine Corneal Opacity and

Permeability (BCOP) test or tests using reconstructed human cornea-like epithelium (RhCE),

are used to predict eye corrosion and irritation.

Procedure (In Vitro RhCE): The test substance is applied to the surface of the RhCE tissue.

After a specific exposure time, the tissue viability is determined using methods like the MTT

assay. A significant decrease in viability indicates the potential for serious eye damage.

Classification: The substance is classified based on the severity and reversibility of the

observed effects.

Logical Workflow for Safe Chemical Management
The following diagram illustrates the interconnected protocols for ensuring the safe use of 3-
Fluoroaniline.
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Caption: Workflow for Safe Management of 3-Fluoroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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